Cas no 1260664-82-1 (2-bromo-5-chloro-3-methyl-pyrazine)

• Product Name: 2-bromo-5-chloro-3-methyl-pyrazine
• CAS No: 1260664-82-1
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD18250174
• CID: 1036981
• PubChem ID: 71463842
• Update Time: 2025-08-03

2-bromo-5-chloro-3-methyl-pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-methylpyrazine
• 2-bromo-5-chloro-3-methyl-pyrazine
• SCHEMBL19785236
• AKOS016008756
• AS-10302
• MFCD18250174
• SY071182
• Pyrazine, 2-bromo-5-chloro-3-methyl-
• CS-0186584
• DA-19239
• 1260664-82-1
• DTXSID00855734
• AB72477

• MDL： MFCD18250174
• Inchi： 1S/C5H4BrClN2/c1-3-5(6)8-2-4(7)9-3/h2H,1H3
• InChI Key： DDXSLISYCFTQCY-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=CN=1)Cl

Computed Properties

• Exact Mass: 205.92464g/mol
• Monoisotopic Mass: 205.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-bromo-5-chloro-3-methyl-pyrazine

Introduction to 2-bromo-5-chloro-3-methyl-pyrazine (CAS No. 1260664-82-1)

2-bromo-5-chloro-3-methyl-pyrazine, identified by its Chemical Abstracts Service (CAS) number 1260664-82-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of bromo and chloro substituents, along with a methyl group, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 2-bromo-5-chloro-3-methyl-pyrazine enable its utility in the development of various bioactive molecules. The bromo and chloro atoms serve as reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methyl group at the 3-position influences the compound's reactivity and binding affinity, making it a versatile building block for drug discovery programs.

In recent years, 2-bromo-5-chloro-3-methyl-pyrazine has been explored in the synthesis of novel therapeutic agents. One notable area of research involves its application in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyrazine core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets. For instance, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against specific kinases by leveraging their structural framework.

Moreover, 2-bromo-5-chloro-3-methyl-pyrazine has been utilized in the synthesis of agrochemicals, where it serves as a precursor for herbicides and fungicides. The halogenated pyrazines contribute to the efficacy of these compounds by enhancing their bioavailability and target specificity. Recent advancements in green chemistry have prompted researchers to optimize synthetic routes for 2-bromo-5-chloro-3-methyl-pyrazine, focusing on sustainable methodologies that minimize waste and improve yield.

The pharmaceutical industry has also harnessed the potential of 2-bromo-5-chloro-3-methyl-pyrazine in the development of antiviral and antibacterial agents. The compound's ability to undergo diverse chemical modifications allows for the creation of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) campaigns have identified several promising candidates derived from this scaffold, which are currently undergoing further optimization for clinical use.

From a synthetic chemistry perspective, 2-bromo-5-chloro-3-methyl-pyrazine is notable for its role in constructing nitrogen-containing heterocycles, which are prevalent in biologically active molecules. The bromo and chloro substituents facilitate palladium-catalyzed reactions, enabling the introduction of aryl, vinyl, or alkyl groups at various positions on the pyrazine ring. This flexibility has led to the generation of diverse analogs with enhanced pharmacological properties.

Recent publications highlight the use of 2-bromo-5-chloro-3-methyl-pyrazine in fragment-based drug design (FBDD). By leveraging fragment libraries containing this compound, researchers have identified novel lead structures with high affinity for disease-causing targets. The success of FBDD lies in its ability to rapidly screen small molecules and identify key interactions that can be refined into potent drugs. 2-bromo-5-chloro-3-methyl-pyrazine has proven particularly useful in this context due to its structural complexity and reactivity.

The agrochemical sector has also benefited from the versatility of 2-bromo-5-chloro-3-methyl-pyrazine. Its derivatives have been incorporated into formulations designed to protect crops from pests and diseases while maintaining environmental safety. Innovations in chemical synthesis have enabled the production of more selective agrochemicals, reducing the ecological footprint of farming practices. This aligns with global efforts to develop sustainable agricultural solutions that meet increasing food demands.

In conclusion, 2-bromo-5-chloro-3-methyl-pyrazine (CAS No. 1260664-82-1) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery and crop protection agents. As research continues to evolve, further exploration of this compound's potential will undoubtedly yield innovative solutions to pressing challenges in medicine and agriculture.